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Compound of Interest

Compound Name: Tiracizine hydrochloride

Cat. No.: B1682384 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tiracizine hydrochloride is a Class I antiarrhythmic drug, previously marketed under the

name Bonnecor. These application notes provide protocols for the preparation of Tiracizine
hydrochloride solutions for experimental use, based on available chemical and

pharmaceutical information. Due to the limited publicly available data on specific experimental

solution formulations, the following protocols are based on established practices for similar

hydrochloride salts and inferences from its known pharmaceutical forms. A critical safety

notification regarding its marketing suspension is also included.

Physicochemical Properties and Solubility Data
Tiracizine hydrochloride is the hydrochloride salt of Tiracizine. The presence of the

hydrochloride moiety generally enhances the aqueous solubility of amine-containing

compounds. While detailed solubility data in various laboratory solvents is scarce, the

existence of a former commercial injection solution suggests sufficient solubility in aqueous

vehicles for experimental purposes.

Table 1: Physicochemical and Solubility Data for Tiracizine Hydrochloride
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Property Value Source/Reference

Molecular Formula C₂₁H₂₅N₃O₃ · HCl --INVALID-LINK--

Molecular Weight 403.9 g/mol --INVALID-LINK--

Water Solubility (Tiracizine

base)
0.0501 mg/mL Inferred from available data

Likely Solvents
Aqueous buffers (e.g., PBS,

Saline), Isopropanol

Based on injectable

formulation and synthesis

data[1]

Critical Safety Information
In 1994, the marketing authorization for Tiracizine hydrochloride (Bonnecor) was suspended

in Germany. This action was taken after a long-term animal study at high doses showed an

increase in tumors in mice.[2] Researchers should be aware of this historical safety concern

and take appropriate precautions in any new experimental studies.

Experimental Protocols
The following are generalized protocols for preparing Tiracizine hydrochloride solutions for in

vitro and in vivo studies. It is highly recommended to perform small-scale solubility and stability

tests before preparing large volumes of solution.

Protocol for Preparing an Aqueous Stock Solution for In
Vitro Experiments
This protocol is suitable for preparing a concentrated stock solution for use in cell culture or

other buffered aqueous experimental systems.

Materials:

Tiracizine hydrochloride powder

Sterile, deionized water or Phosphate Buffered Saline (PBS), pH 7.4

Sterile conical tubes (15 mL or 50 mL)
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Vortex mixer

Sterile syringe filters (0.22 µm)

Sterile storage vials

Procedure:

Weighing: Accurately weigh the desired amount of Tiracizine hydrochloride powder in a

sterile conical tube.

Initial Solubilization: Add a small volume of the chosen solvent (e.g., sterile water or PBS) to

the powder.

Vortexing: Vortex the mixture vigorously for 1-2 minutes to aid dissolution.

pH Adjustment (if necessary): If the solution is not clear, a slight adjustment of the pH with

dilute HCl or NaOH may improve solubility. However, this should be done cautiously and the

final pH recorded.

Final Volume: Once the powder is dissolved, add the solvent to reach the final desired

concentration.

Sterile Filtration: Draw the solution into a sterile syringe and pass it through a 0.22 µm

syringe filter into a sterile storage vial. This will sterilize the solution and remove any

undissolved particulates.

Storage: Store the stock solution at -20°C or -80°C for long-term storage. For short-term use,

4°C may be acceptable, but stability should be verified.

Protocol for Preparing a Dosing Solution for In Vivo
Experiments
This protocol is designed for preparing a solution suitable for administration to laboratory

animals. The choice of vehicle is critical and should be non-toxic and compatible with the route

of administration.
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Materials:

Tiracizine hydrochloride powder

Sterile saline (0.9% NaCl) or other appropriate sterile vehicle

Sterile glassware

Magnetic stirrer and stir bar

pH meter

Sterile syringe filters (0.22 µm)

Sterile dosing syringes

Procedure:

Vehicle Preparation: Prepare the desired volume of sterile saline or other vehicle in a sterile

beaker with a magnetic stir bar.

Dissolution: Slowly add the pre-weighed Tiracizine hydrochloride powder to the vehicle

while stirring.

Gentle Heating (Optional): If dissolution is slow, gentle warming (e.g., to 37°C) may be

applied. Avoid excessive heat which could degrade the compound.

pH Check: Once dissolved, check the pH of the solution. If necessary, adjust to a

physiologically compatible range (typically pH 6.5-7.5) using dilute, sterile HCl or NaOH.

Final Volume and Filtration: Adjust the final volume with the sterile vehicle and filter the

solution through a 0.22 µm syringe filter to ensure sterility.

Dosing Syringes: Prepare individual doses in sterile, clearly labeled syringes.

Use: Administer the dosing solution to the animals as soon as possible after preparation.
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Workflow for Tiracizine Hydrochloride Solution
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Caption: Workflow for preparing Tiracizine HCl solutions.

Signaling Pathway Context
As a Class I antiarrhythmic agent, Tiracizine hydrochloride's primary mechanism of action is

the blockade of sodium channels in cardiomyocytes. This action reduces the maximum rate of

depolarization of the action potential (Phase 0), thereby slowing conduction.
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Caption: Simplified signaling pathway for Tiracizine HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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